4-(2-(3-fluoro-4-methoxyphenyl)-2-oxoethyl)-2-methylbenzo[f][1,4]oxazepine-3,5(2H,4H)-dione

• IUPAC Name: 4-[2-(3-fluoro-4-methoxyphenyl)-2-oxoethyl]-2-methyl-1,4-benzoxazepine-3,5-dione
• InChI: InChI=1S/C19H16FNO5/c1-11-18(23)21(19(24)13-5-3-4-6-16(13)26-11)10-15(22)12-7-8-17(25-2)14(20)9-12/h3-9,11H,10H2,1-2H3
• InChI Key: PEWCJRQVOXRVMY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)C2=CC=CC=C2O1)CC(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C19H16FNO5
• Molecular Weight: 357.3 g/mol

Description

4-(2-(3-fluoro-4-methoxyphenyl)-2-oxoethyl)-2-methylbenzo[f][1,4]oxazepine-3,5(2H,4H)-dione is a useful research compound. Its molecular formula is C19H16FNO5 and its molecular weight is 357.337. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Liquid Crystals

The study of heterocyclic liquid crystals, specifically those with 1,3-oxazepine cores, presents an intriguing area of research. Compounds like 3-substituted-phenyl-2-(4-(tetradecyloxy)phenyl)-2,3-dihydro-1,3-oxazepine-4,7-diones and their derivatives have been synthesized and analyzed for their thermal and mesomorphic behavior. These compounds are characterized by relatively high phase transition temperatures and exhibit the texture characteristics of the nematic phase, which could be pivotal for developing advanced liquid crystal displays and optical storage devices (Yeap, Mohammad, Osman, 2010).

Synthesis and Bioactivity

Another area of interest is the synthesis and biological activity assessment of benzoxazepine derivatives. For instance, 1,3-oxazepine and 1,3-oxazepane derivatives of 6-nitrobenzothiazol-2-amine have been synthesized, showcasing antibacterial properties against both gram-positive and gram-negative bacteria. This suggests potential applications of these compounds in developing new antimicrobial agents (Abbas et al., 2020).

Chemical Synthesis Innovations

The innovation in chemical synthesis techniques also constitutes a significant application of benzoxazepine derivatives. A study on the synthesis of highly hindered oxepins and an azepine from bis-trityl carbenium ions highlights the versatility of these compounds in organic synthesis, offering novel pathways to synthesize complex heterocyclic compounds which could have implications in material science, drug discovery, and synthetic chemistry (Carey et al., 2002).